N-[1-(furan-2-yl)propan-2-yl]cyclopropanecarboxamide

• IUPAC Name: N-[1-(furan-2-yl)propan-2-yl]cyclopropanecarboxamide
• InChI: InChI=1S/C11H15NO2/c1-8(7-10-3-2-6-14-10)12-11(13)9-4-5-9/h2-3,6,8-9H,4-5,7H2,1H3,(H,12,13)
• InChI Key: DOXVHBIBRZBHAG-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC=CO1)NC(=O)C2CC2
• Molecular Formula: C11H15NO2
• Molecular Weight: 193.24 g/mol
• CAS No.: 1235094-15-1

Description

N-[1-(furan-2-yl)propan-2-yl]cyclopropanecarboxamide is a useful research compound. Its molecular formula is C11H15NO2 and its molecular weight is 193.246. The purity is usually 95%.
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Scientific Research Applications

Bioactive Furanyl-Substituted Compounds

Furan derivatives, including those similar to N-[1-(furan-2-yl)propan-2-yl]cyclopropanecarboxamide, are crucial in drug design due to their presence in bioactive molecules. Studies have emphasized the importance of furanyl and thienyl substituents in the medicinal chemistry of nucleobases, nucleosides, and their analogues, showing applications in antiviral, antitumor, and antiparkinsonian drugs (Ostrowski, 2022).

Furanoditerpenoids and Pharmacological Activities

Research on furanoditerpenoids, which include furan rings, has revealed a variety of naturally occurring compounds with significant anti-cancer, anti-inflammatory, and anti-microorganism activities. These findings indicate the therapeutic potential of furan derivatives in traditional medicines (Bao et al., 2017).

Biomass Conversion to Furan Derivatives

This compound and related furan derivatives are explored in the context of converting plant biomass into valuable chemicals. Furan compounds like 5-Hydroxymethylfurfural (HMF) serve as platform chemicals for producing a wide range of materials, including polymers and fuels, showcasing the environmental and sustainable applications of furan derivatives (Chernyshev et al., 2017).